N-(1-Benzyl-4-(methoxymethyl)-4-piperidyl)-N-phenylpropionamide oxalate

• CAS RN: 61086-13-3
• Molecular Formula: C25H32N2O6
• Molecular Weight: 456.5 g/mol
• IUPAC Name: N-[1-benzyl-4-(methoxymethyl)piperidin-4-yl]-N-phenylpropanamide;oxalic acid
• InChI: InChI=1S/C23H30N2O2.C2H2O4/c1-3-22(26)25(21-12-8-5-9-13-21)23(19-27-2)14-16-24(17-15-23)18-20-10-6-4-7-11-20;3-1(4)2(5)6/h4-13H,3,14-19H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: AFLKBESYVTWUMU-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N(C1=CC=CC=C1)C2(CCN(CC2)CC3=CC=CC=C3)COC.C(=O)(C(=O)O)O

Description

N-(1-Benzyl-4-(methoxymethyl)-4-piperidyl)-N-phenylpropionamide oxalate is a useful research compound. Its molecular formula is C25H32N2O6 and its molecular weight is 456.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(1-Benzyl-4-(methoxymethyl)-4-piperidyl)-N-phenylpropionamide oxalate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-Benzyl-4-(methoxymethyl)-4-piperidyl)-N-phenylpropionamide oxalate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 7 parts of 4-(methoxymethyl)-N-phenyl-1-(phenylmethyl)-4-piperidinamine and 15 parts of propanoic acid anhydride is stirred and refluxed for 6 hours. After cooling, the reaction mixture is poured onto ice-water and alkalized with ammonium hydroxide. The product is extracted with trichloromethane. The extract is washed with water, dried, filtered and evaporated. The oily residue is converted into the ethanedioate salt in 1,1'-oxybisethane and 2-propanol. The sticky salt is triturated in 2-propanone. The product is filtered off and crystallized from 96 parts of acetonitrile, yielding N-[4-(methoxymethyl)-1-(phenylmethyl)-4-piperidinyl]-N-phenylpropanamide ethanedioate; mp. 191.2° C.